Cas no 158846-17-4 (2(5H)-Furanone,4-[(1E)-2-[(1S,2S,4aR,4bS,8aS,10aR)-2-[(acetyloxy)methyl]tetradecahydro-2-hydroxy-4b,8,8,10a-tetramethyl-1-phenanthrenyl]ethenyl]-5-hydroxy-)

• Product Name: 2(5H)-Furanone,4-[(1E)-2-[(1S,2S,4aR,4bS,8aS,10aR)-2-[(acetyloxy)methyl]tetradecahydro-2-hydroxy-4b,8,8,10a-tetramethyl-1-phenanthrenyl]ethenyl]-5-hydroxy-
• CAS No: 158846-17-4
• MF: C₂₇H₄₀O₆
• MW: 460.602909088135
• CID: 225738
• Update Time: 2024-03-01

2(5H)-Furanone,4-[(1E)-2-[(1S,2S,4aR,4bS,8aS,10aR)-2-[(acetyloxy)methyl]tetradecahydro-2-hydroxy-4b,8,8,10a-tetramethyl-1-phenanthrenyl]ethenyl]-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,4-[(1E)-2-[(1S,2S,4aR,4bS,8aS,10aR)-2-[(acetyloxy)methyl]tetradecahydro-2-hydroxy-4b,8,8,10a-tetramethyl-1-phenanthrenyl]ethenyl]-5-hydroxy-
• 2(5H)-Furanone,4-[(1E)-2-[(1S,2S,4aR,4bS,8aS,10aR)-2-[(acetyloxy)methyl]tetradecahydro-2-hydroxy-4b,8,8,10a-tetramethyl-1-phe
• (-)-SpongianolideA
• Spongianolide A
• 2(5H)-Furanone, 4-[(1E)-2-[(1S,2S,4aR,4bS,8aS,10aR)-2-[(acetyloxy)methyl]tetradecahydro-2-hydroxy-4b,8,8,10a-tetramethyl-1-phenanthrenyl]ethenyl]-5-hydroxy-

• Inchi： 1S/C27H40O6/c1-17(28)32-16-27(31)14-10-20-25(4)12-6-11-24(2,3)19(25)9-13-26(20,5)21(27)8-7-18-15-22(29)33-23(18)30/h7-8,15,19-21,23,30-31H,6,9-14,16H2,1-5H3/b8-7+/t19-,20+,21-,23?,25-,26+,27+/m0/s1
• InChI Key： BPTQNEYHUCKNPL-MBSBVOQSSA-N
• SMILES： O1C(O)C(/C=C/[C@H]2[C@@]3(C)[C@@]([H])([C@]4(C)[C@@]([H])(CC3)C(C)(C)CCC4)CC[C@]2(COC(C)=O)O)=CC1=O

Computed Properties

• Exact Mass: 460.2826
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• XLogP3: 6.732

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 584.4±50.0 °C(Predicted)
• PSA: 93.06
• pka: 9.75±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cheilanthane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Cheilanthane sesterterpenoids